Cas no 1805391-16-5 (Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate)
Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C10H9BrClF2NO2/c1-17-8(16)3-6-7(10(13)14)2-5(4-12)15-9(6)11/h2,10H,3-4H2,1H3
- InChI Key: XFQWUGSNOLKSST-UHFFFAOYSA-N
- SMILES: BrC1=C(CC(=O)OC)C(C(F)F)=CC(CCl)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 271
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029055589-1g |
Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate |
1805391-16-5 | 97% | 1g |
$1,445.30 | 2022-04-01 |
Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate
Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview
Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate, with the CAS number 1805391-16-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a methyl acetate group at position 3, a bromine atom at position 2, a chloromethyl group at position 6, and a difluoromethyl group at position 4. These substituents confer the molecule with distinct electronic and steric properties, making it an invaluable building block in various chemical transformations.
The synthesis of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined the synthesis process. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently install the chloromethyl and difluoromethyl groups onto the pyridine ring. These methods not only enhance the scalability of the synthesis but also reduce the environmental footprint by minimizing the use of hazardous reagents.
One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups allows for versatile reactivity, enabling chemists to explore diverse pathways for constructing complex structures. For example, the bromine atom at position 2 can serve as an excellent leaving group in nucleophilic substitution reactions, facilitating the introduction of various substituents. Similarly, the methyl acetate group can be readily converted into other functionalities, such as carboxylic acids or esters, depending on the desired outcome.
Recent studies have highlighted the potential of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate in drug discovery efforts. Its unique combination of substituents makes it an attractive candidate for designing molecules with specific pharmacokinetic profiles. For instance, researchers have utilized this compound as a precursor for developing inhibitors targeting key enzymes involved in metabolic disorders. The fluorinated substituent at position 4 has been shown to enhance drug stability and bioavailability, while the chloromethyl group contributes to selective binding properties.
In addition to its role in medicinal chemistry, this compound has found applications in materials science. The pyridine ring structure provides a rigid framework that can be exploited for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups like bromine and difluoromethane enhances the coordination abilities of the molecule, making it suitable for applications in gas storage and catalysis.
From an environmental perspective, there is growing interest in understanding the fate and behavior of Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate in natural systems. Recent studies have investigated its biodegradation pathways under various environmental conditions. These studies have revealed that while certain microbial communities can metabolize this compound efficiently, its persistence in aquatic environments remains a concern under specific conditions.
In conclusion, Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No: 1805391-16-5) stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique structure and reactivity continue to drive innovative research across organic synthesis, pharmacology, and materials science. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an even more pivotal role in shaping future discoveries.
1805391-16-5 (Methyl 2-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)